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Introduction

Cinerin Il is a naturally occurring insecticide and one of the six active compounds, collectively
known as pyrethrins, found in the extract of pyrethrum flowers (Chrysanthemum
cinerariifolium).[1][2][3] As a key component of this botanical insecticide, Cinerin Il plays a
significant role in its potent and broad-spectrum activity against various insect pests.[1]
Pyrethrins are valued for their rapid degradation in the environment, making them a safer
alternative to many synthetic pesticides.[2] This technical guide provides an in-depth overview
of the physical and chemical properties of Cinerin Il, detailed experimental protocols, and a
summary of its mechanism of action.

Chemical and Physical Properties

Cinerin Il is an ester of pyrethric acid.[4][5] Its chemical structure and properties have been
well-characterized.

Identity and Structure
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Property Value
(1S)-3-[(22)-but-2-en-1-yl]-2-methyl-4-
oxocyclopent-2-en-1-yl (1R,3R)-3-[(1E)-3-

IUPAC Name yelop v F3-1E)
methoxy-2-methyl-3-oxoprop-1-en-1-yl]-2,2-
dimethylcyclopropane-1-carboxylate[6]

Synonyms Cinerine 11[7]

CAS Number 121-20-0[1][7][8]

Molecular Formula

C21H2805[1][7][8]

Molecular Weight

360.44 g/mol [1][8][9]

Physicochemical Data

The following table summarizes the key physicochemical properties of Cinerin Il.

Property Value

Appearance Viscous liquid[7]

Boiling Point 182-184 °C at 0.001 mm Hg[7]

Solubility Insoluble in water.[7] Soluble in organic solvents

such as alcohol and petroleum ether.[7]

Vapor Pressure

4.6 x 10=7 mmHg[7]

Index of Refraction

1.5183 at 20 °C/D[7]

Specific Optical Rotation

+16° at 16 °C/D (in isooctane)[7]

Experimental Protocols

The determination of the physical and chemical properties of Cinerin Il, along with its isolation,

relies on a range of standard laboratory techniques.

Extraction and Purification of Cinerin Il
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Cinerin Il is typically extracted from dried pyrethrum flowers. The process involves initial
solvent extraction followed by chromatographic purification to isolate the individual pyrethrins.

Dried Chrysanthemum Flowers

:

Solvent Extraction
(e.g., Petroleum Ether, Hexane)

:

Crude Pyrethrum Extract

Purification via High-Speed Counter-Current Chromatography (HSCCC)

Isolated Cinerin I

Figure 1. Workflow for Extraction and Purification of Cinerin I

Click to download full resolution via product page
Caption: Figure 1: A generalized workflow for the extraction and purification of Cinerin Il.
Detailed Methodology:

o Extraction: Dried and ground Chrysanthemum cinerariifolium flowers are subjected to
extraction using a non-polar organic solvent such as petroleum ether.[10][11]

« Filtration and Concentration: The resulting mixture is filtered, and the solvent is removed
under reduced pressure using a rotary evaporator to yield a crude extract.[10]

 Purification: The crude extract, containing a mixture of all six pyrethrins, is then subjected to
a purification step.[12] High-speed counter-current chromatography (HSCCC) has been
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shown to be an effective one-step method for separating the pyrethrins.[13] A two-phase

solvent system, for example, composed of petroleum ether-ethyl acetate-methanol-water,

can be used.[13] The purity of the isolated Cinerin Il is then confirmed by analytical

techniques such as HPLC and NMR.[13]

Spectroscopic and Chromatographic Analysis

A combination of spectroscopic and chromatographic methods is essential for the structural

elucidation and quantification of Cinerin ILI.

Technique

Protocol and Purpose

High-Performance Liquid Chromatography
(HPLC)

HPLC is used for both the qualitative and
quantitative analysis of Cinerin II. A C18 column
is typically employed with a mobile phase such
as acetonitrile and water.[11] Detection is

commonly performed using a UV detector.[14]

Gas Chromatography-Mass Spectrometry (GC-
MS)

GC-MS is a powerful tool for separating and
identifying the components of the pyrethrum
extract. The mass spectrometer provides
information on the molecular weight and
fragmentation pattern of Cinerin Il, aiding in its

structural confirmation.[15][16]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H and 13C NMR are crucial for the definitive
structural elucidation of Cinerin I.[13] NMR
provides detailed information about the carbon-

hydrogen framework of the molecule.

Infrared (IR) and Ultraviolet-Visible (UV-Vis)
Spectroscopy

These techniques provide information about the
functional groups present in the molecule and

the extent of conjugation, respectively.[17][18]

Chemical Properties and Stability

Cinerin Il, like other pyrethrins, is susceptible to degradation under certain environmental

conditions.
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 Stability: Pyrethrins are known to decompose upon exposure to light, which leads to a loss of
their insecticidal activity.[7] They are also sensitive to air and can oxidize rapidly.[7]

» Reactivity: The ester linkage in Cinerin Il is a key site for chemical reactions, particularly
hydrolysis.

Mechanism of Action

The insecticidal properties of Cinerin Il are attributed to its action as a neurotoxin.[19]

Cinerin Il

Targets Voltage-Gated Sodium Channels

Prolongs Channel Opening

:

Continuous Influx of Sodium lons

Insect Nerve Cell

Repetitive Nerve Discharges

Paralysis and Death of the Insect

Figure 2: Cinerin II's Mechanism of Action on Insect Neurons
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Caption: Figure 2: Simplified signaling pathway of Cinerin II's neurotoxic effects in insects.

Cinerin Il targets the voltage-gated sodium channels in the nervous system of insects.[1] It
binds to these channels and prolongs their open state, leading to a continuous influx of sodium
ions.[1][20] This disrupts normal nerve function, causing repetitive firing of neurons, which
results in paralysis and ultimately the death of the insect.[1][7] Studies have shown that
Cinerin Il is a potent inhibitor of sodium channel deactivation.[2]

Conclusion

Cinerin Il is a vital component of the natural insecticide pyrethrum. Its physical and chemical
properties, along with its mechanism of action, have been extensively studied, providing a solid
foundation for its use in pest control. A thorough understanding of its characteristics is crucial
for the development of new and effective insecticides, as well as for ensuring its safe and
efficient application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Cinerin 1l | 121-20-0 | FC20444 | Biosynth [biosynth.com]
e 2. plantaanalytica.com [plantaanalytica.com]

o 3. erepository.uonbi.ac.ke [erepository.uonbi.ac.ke]

e 4. atsdr.cdc.gov [atsdr.cdc.gov]

e 5. CHEMICAL AND PHYSICAL INFORMATION - Toxicological Profile for Pyrethrins and
Pyrethroids - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 6. bcpcepesticidecompendium.org [bepcpesticidecompendium.org]
e 7.cinerin Il | C21H2805 | CID 5281548 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 8. scbt.com [scbt.com]

e 9. Cinerin Il | CAS 121-20-0 | LGC Standards [Igcstandards.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b029433?utm_src=pdf-body
https://www.benchchem.com/product/b029433?utm_src=pdf-body
https://www.biosynth.com/p/FC20444/121-20-0-cinerin-ii
https://www.biosynth.com/p/FC20444/121-20-0-cinerin-ii
https://pubmed.ncbi.nlm.nih.gov/30704718/
https://www.biosynth.com/p/FC20444/121-20-0-cinerin-ii
https://pubchem.ncbi.nlm.nih.gov/compound/5281548
https://www.benchchem.com/product/b029433?utm_src=pdf-body
https://plantaanalytica.com/product/cinerin-ii/
https://www.benchchem.com/product/b029433?utm_src=pdf-body
https://www.benchchem.com/product/b029433?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FC20444/121-20-0-cinerin-ii
https://plantaanalytica.com/product/cinerin-ii/
https://erepository.uonbi.ac.ke/bitstream/handle/11295/155851/Atieno%20Stability%20of%20Pyrethrins%20in%20Drying%20Methods%20of%20Pyrethrum%20Flowers.pdf?sequence=1
https://www.atsdr.cdc.gov/toxprofiles/tp155-c4.pdf
https://www.ncbi.nlm.nih.gov/books/NBK600327/
https://www.ncbi.nlm.nih.gov/books/NBK600327/
http://www.bcpcpesticidecompendium.org/cinerin%20ii.html
https://pubchem.ncbi.nlm.nih.gov/compound/5281548
https://www.scbt.com/p/cinerin-ii-121-20-0
https://www.lgcstandards.com/PL/en/Cinerin-II/p/TRC-C441985
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. sujo.usindh.edu.pk [sujo.usindh.edu.pk]
e 11. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
e 12. Pyrethrins (pyrethrin 1) [sitem.herts.ac.uk]

e 13. Purification of pyrethrins from flowers of Chrysanthemum cineraraeflium by high-speed
counter-current chromatography based on coordination reaction with silver nitrate - PubMed
[pubmed.ncbi.nim.nih.gov]

e 14. CN103149232A - Method for identifying pyrethrum derivatives - Google Patents
[patents.google.com]

e 15. eurl-pesticides.eu [eurl-pesticides.eu]

e 16. Rapid Experimental Measurements of Physicochemical Properties to Inform Models and
Testing - PMC [pmc.ncbi.nlm.nih.gov]

e 17. mdpi.com [mdpi.com]
» 18. frontiersin.org [frontiersin.org]
e 19. Pyrethrins (cinerin Il) [sitem.herts.ac.uk]

e 20. Action of six pyrethrins purified from the botanical insecticide pyrethrum on cockroach
sodium channels expressed in Xenopus oocytes - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to the Physical and Chemical
Properties of Cinerin 1l]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029433#physical-and-chemical-properties-of-cinerin-

i

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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